Cas no 858515-65-8 (4-Methyl-1H-indole-3-carboxylic acid)

• Product Name: 4-Methyl-1H-indole-3-carboxylic acid
• CAS No: 858515-65-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD07776742
• CID: 717951
• PubChem ID: 28806310
• Update Time: 2024-10-26

4-Methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid, 4-methyl-
• 4-METHYLINDOLE-3-CARBOXYLIC ACID
• 4-METHYLINDOLE-3-CARBOXYLICACID
• 4-Methyl-indole-3-carboxylic acid
• TRA0024839
• SY024473
• AK112026
• ST2411523
• AB0065196
• Z5202
• 4-Methyl-1H-indole-3-carboxylic acid (ACI)
• DS-0963
• SCHEMBL3995494
• 858515-65-8
• 4-methyl-1H-indole-3-carboxylicacid
• AKOS005362549
• FS-3569
• AC-29409
• DTXSID80651655
• EN300-52731
• Z385446072
• MFCD07776742
• DB-076461
• CS-W003420

• MDL： MFCD07776742
• Inchi： 1S/C10H9NO2/c1-6-3-2-4-8-9(6)7(5-11-8)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： ADKWDRQMDHFTJP-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=CC=2C)NC=1)O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 419.9±25.0 °C at 760 mmHg
• Flash Point: 207.8±23.2 °C
• Refractive Index: 1.696
• PSA: 53.09000
• LogP: 2.17450

4-Methyl-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better